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Compound of Interest

Compound Name: 1-(Bromomethyl)-4-ethylbenzene

Cat. No.: B1281033 Get Quote

An In-depth Technical Guide to the Safe Handling and Disposal of 1-(Bromomethyl)-4-
ethylbenzene

This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of 1-(Bromomethyl)-4-
ethylbenzene. The protocols and information herein are synthesized from authoritative safety

data sheets and chemical handling guidelines to ensure scientific integrity and promote a

culture of safety in the laboratory.

Introduction: Understanding the Compound
1-(Bromomethyl)-4-ethylbenzene (CAS No. 57825-30-6) is a versatile substituted aromatic

compound. Its utility as a reactive intermediate is significant in the fields of organic synthesis

and medicinal chemistry, where it serves as a crucial building block for more complex

molecules, including pharmaceutical agents and specialty polymers.[1][2] The presence of a

reactive benzylic bromide functional group dictates its chemical behavior and is the primary

driver for the stringent safety protocols required for its handling. This guide elucidates the

nature of these hazards and provides a framework for its safe management throughout its

lifecycle in a research setting.

Chemical and Physical Properties
A thorough understanding of the compound's physical properties is the foundation of a robust

safety assessment. These properties influence storage conditions, handling techniques, and
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emergency response procedures.

Property Value Source(s)

CAS Number 57825-30-6 [3][4][5]

Molecular Formula C₉H₁₁Br [3][5][6]

Molecular Weight 199.09 g/mol [5][7]

Appearance Colorless to light yellow liquid [3][8]

Boiling Point
~84 °C to 230.1 °C at 760

mmHg
[4][6]

Density ~1.31 g/cm³ [4][8]

Storage Temperature 2-8°C under inert gas [4][7][8]

Hazard Identification and Risk Assessment
1-(Bromomethyl)-4-ethylbenzene is classified as a hazardous substance, primarily due to its

corrosive nature.[5] The benzylic bromide group is highly reactive and susceptible to hydrolysis,

which can release hydrobromic acid, contributing to its corrosive effects. It is also a

lachrymator, a substance that irritates the eyes and causes tearing.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a universal standard for hazard communication.
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Source(s)

Skin

Corrosion/Irritatio

n

GHS05

(Corrosion)
Danger

H314: Causes

severe skin

burns and eye

damage.

[5][7]

Specific Target

Organ Toxicity
GHS07 (Irritant) Warning

H335: May

cause respiratory

irritation.

[5]

Toxicological Profile
Exposure to 1-(Bromomethyl)-4-ethylbenzene can cause significant harm. The primary

routes of exposure are inhalation, skin contact, eye contact, and ingestion.

Inhalation: Vapors may cause severe irritation to the respiratory tract, leading to symptoms

like coughing and shortness of breath.[5][9]

Skin Contact: The compound causes severe skin burns and damage.[5] Prolonged contact

can lead to deep, painful wounds.

Eye Contact: Direct contact with the liquid or its vapors will cause serious eye damage,

potentially leading to permanent vision loss.[5] It is also a lachrymator, causing immediate

tearing and irritation.[9]

Ingestion: Swallowing the chemical can cause severe burns to the mouth, throat, and

stomach.[10][11]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and appropriate PPE, is

essential to minimize exposure risk.

Mandatory Engineering Controls
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Chemical Fume Hood: All handling of 1-(Bromomethyl)-4-ethylbenzene must be conducted

inside a certified chemical fume hood to contain vapors and prevent inhalation exposure.[9]

[12]

Emergency Stations: An operational and easily accessible emergency eyewash station and

safety shower must be located in the immediate vicinity of the handling area.[9][11]

Personal Protective Equipment (PPE)
The selection of PPE must be based on a thorough risk assessment of the specific procedures

being performed.
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Protection
Type

Specific
Equipment

Standard/Spec
ification

Rationale Source(s)

Eye and Face

Chemical splash

goggles and a

full-face shield

ANSI Z87.1 /

EN166

Protects against

splashes and

corrosive vapors.

A face shield

provides an

additional layer

of protection for

the entire face.

[9][11]

Hand Protection

Chemical-

impermeable

gloves

EN 374

Nitrile or butyl

rubber gloves

are

recommended.

Always inspect

gloves for

integrity before

use and practice

proper removal

technique to

avoid

contamination.

[9][12]

Body Protection

Flame-resistant

lab coat and a

chemical-

resistant apron

N/A

A lab coat

protects personal

clothing. A

chemical-

resistant apron

provides an

additional barrier

against spills of

corrosive liquids.

[13][14]

Respiratory Air-purifying

respirator with

appropriate

cartridges

NIOSH/MSHA

approved

Required if

working outside

of a fume hood

(not

[11][15]
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recommended)

or if there is a

risk of exceeding

exposure limits.

Safe Handling and Storage Protocols
Adherence to strict protocols is non-negotiable when working with this compound.

Step-by-Step Handling Protocol
Preparation: Before starting work, ensure the fume hood is functioning correctly. Assemble

all necessary equipment and reagents.

Don PPE: Put on all required PPE as specified in the table above.

Dispensing: Handle the chemical in the smallest quantities practical for the experiment. Use

a syringe or cannula for liquid transfers to minimize exposure.

Post-Handling: Tightly seal the container immediately after use. Decontaminate all work

surfaces thoroughly.

Hygiene: Wash hands and any potentially exposed skin with soap and water immediately

after handling is complete and before leaving the laboratory.[9]

Storage Requirements
The reactivity and sensitivity of 1-(Bromomethyl)-4-ethylbenzene dictate specific storage

conditions to maintain its integrity and prevent hazardous situations.

Temperature: Store in a refrigerator at 2-8°C.[7][8]

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) as the compound is

moisture-sensitive.[4][8][9]

Location: Keep in a designated, well-ventilated, and dry area for corrosive materials.
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Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,

bases, alcohols, and amines to prevent violent reactions.[9][11]

Emergency Procedures: A Validated Response
System
Preparedness is key to mitigating the consequences of an accidental release or exposure.

First Aid Measures
Immediate and appropriate first aid is critical.

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention.[10]

[11]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing all contaminated clothing and shoes. Seek immediate medical

attention.[10][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[10][11]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[10]

[11]

Spill Response Protocol
For any spill, the primary objectives are to ensure personnel safety, contain the spill, and

decontaminate the area.

Evacuate & Alert: Immediately alert personnel in the area and evacuate if the spill is large or

in a poorly ventilated space.[16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1700%2F1700-9-Z6.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13297&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-bromomethyl-4-ethylbenzene.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13297&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-bromomethyl-4-ethylbenzene.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13297&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-bromomethyl-4-ethylbenzene.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13297&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-bromomethyl-4-ethylbenzene.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13297&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Bromo_2_bromomethyl_4_chlorobenzene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assess: From a safe distance, assess the extent of the spill and whether it can be safely

managed by laboratory personnel. For large spills (>500 ml), or any spill you are not

comfortable or equipped to handle, call emergency services.[17]

Control Vapors & Ignition Sources: Eliminate all nearby ignition sources.[18]

Containment: Create a dike around the spill using an inert, non-combustible absorbent

material like sand, vermiculite, or a commercial spill pillow. Work from the outside in.[19][20]

Absorption: Add absorbent material over the spill until the liquid is completely absorbed.[17]

Collection: Using non-sparking tools, carefully scoop the absorbent material into a suitable,

labeled, and sealable container for hazardous waste.[17]

Decontamination: Wipe the spill area with a wet paper towel or sponge. All cleaning

materials must be disposed of as hazardous waste.[17][19]

Ventilate: Allow the area to ventilate thoroughly before resuming work.[19]
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Caption: Workflow for responding to a chemical spill.
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Waste Disposal
Disposal of 1-(Bromomethyl)-4-ethylbenzene and any materials contaminated with it must be

handled with strict adherence to environmental regulations.

Classification: This chemical is a hazardous waste. Never dispose of it down the drain or in

regular trash.[11]

Collection: Collect waste, including contaminated absorbents and PPE, in a designated,

properly labeled, and sealed container. The container must be compatible with the chemical.

Regulations: Disposal must be carried out through a licensed hazardous waste disposal

service, following all local, regional, and national regulations. Consult your institution's

Environmental Health & Safety (EHS) office for specific procedures.

Laboratory Operations

Procurement &
Receiving

Secure Storage
(2-8°C, Inert Gas)

Log & Store Handling in
Fume Hood

Withdraw for Use

Return Unused Waste Collection
(Sealed, Labeled Container)

Generate Waste Licensed Hazardous
Waste Disposal

EHS Pickup

Click to download full resolution via product page

Caption: Lifecycle management from procurement to disposal.

Conclusion
1-(Bromomethyl)-4-ethylbenzene is an invaluable reagent in modern chemical synthesis but

demands the highest level of respect and caution. Its corrosive and irritant properties

necessitate a comprehensive safety strategy encompassing robust engineering controls,

diligent use of personal protective equipment, and strict adherence to established protocols for

handling, storage, and emergency response. By internalizing the principles and procedures
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outlined in this guide, researchers can effectively mitigate risks, ensuring a safe and productive

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety, handling, and disposal of 1-(Bromomethyl)-4-
ethylbenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281033#safety-handling-and-disposal-of-1-
bromomethyl-4-ethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.kent.edu/compliance/cleaning-spill
https://www.benchchem.com/product/b1281033#safety-handling-and-disposal-of-1-bromomethyl-4-ethylbenzene
https://www.benchchem.com/product/b1281033#safety-handling-and-disposal-of-1-bromomethyl-4-ethylbenzene
https://www.benchchem.com/product/b1281033#safety-handling-and-disposal-of-1-bromomethyl-4-ethylbenzene
https://www.benchchem.com/product/b1281033#safety-handling-and-disposal-of-1-bromomethyl-4-ethylbenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1281033?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

